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Compound of Interest

Compound Name: Flutianil

Cat. No.: B1673491

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flutianil is a novel fungicide belonging to the cyano-methylene thiazolidine chemical class,
demonstrating high efficacy against various powdery mildew species.[1][2] Its unique mode of
action, which differs from existing fungicides, makes it a valuable tool for research in fungal
biology, disease control, and potentially, drug development.[2] Flutianil is categorized by the
Fungicide Resistance Action Committee (FRAC) in Group U13, signifying an unknown mode of
action. This document provides detailed application notes and protocols for the formulation of
Flutianil for experimental use in both in vitro and in vivo (in planta) settings, addressing its poor
water solubility.

Physicochemical Properties

A thorough understanding of Flutianil's physicochemical properties is crucial for its effective

formulation.
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Property Value Reference
(22)-{[2-fluoro-5-
(trifluoromethyl)phenyl]sulfanyl

Chemical Name H3-(2-methoxyphenyl)-1,3- [1]

thiazolidin-2-

ylidene]acetonitrile

Molecular Formula

C19H14F4N20S2

Molecular Weight

426.47 g/mol

Water Solubility

0.0079 mg/L (at 20°C)

LogP (Octanol-Water Partition

Coefficient)

4.1

Appearance

White crystalline solid

Formulation for In Vitro Experimental Use

Due to its very low water solubility, the formulation of Flutianil for aqueous-based in vitro

assays, such as cell-based studies or enzyme kinetics, requires the use of an organic solvent

to create a stock solution. This stock is then diluted to the final desired concentration in the

agueous experimental medium.

Recommended Solvents and Surfactants

o Primary Solvent: Acetone is recommended as the primary solvent for preparing a

concentrated stock solution of Flutianil. Studies have shown that acetone, at final

concentrations of less than 1% (v/v), exhibits low cytotoxicity in various cell lines.[3][4]

» Alternative Solvent: Dimethyl sulfoxide (DMSO) can also be used. However, it is crucial to
maintain a final concentration of DMSO at or below 0.5% (v/v) to minimize solvent-induced

artifacts.

» Surfactant (Optional): For certain applications requiring enhanced dispersion in aqueous

media, a hon-ionic surfactant such as Tween® 80 (Polysorbate 80) can be included in the
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final dilution. Tween® 80 can help to prevent the precipitation of the hydrophobic compound.

[5]16]

Experimental Protocol: Preparation of Flutianil for In
Vitro Assays

This protocol describes the preparation of a 10 mM stock solution of Flutianil in acetone and
its subsequent dilution for a typical cell-based assay.

Materials:

Flutianil (technical grade, >99% purity)

Acetone (ACS grade or higher)

Sterile, deionized water or appropriate cell culture medium

Tween® 80 (optional)

Sterile microcentrifuge tubes and pipette tips

Procedure:

e Preparation of 10 mM Stock Solution:

o

Accurately weigh 4.26 mg of Flutianil powder.

[¢]

Dissolve the weighed Flutianil in 1.0 mL of acetone in a sterile, amber glass vial to
achieve a 10 mM stock solution.

[¢]

Vortex thoroughly until the compound is completely dissolved.

[e]

Store the stock solution at -20°C, protected from light.

e Preparation of Working Solutions:

o For a final assay concentration of 10 uM, perform a serial dilution of the 10 mM stock
solution.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4616884/
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Clinical_nutrition/Tween_80/
https://www.benchchem.com/product/b1673491?utm_src=pdf-body
https://www.benchchem.com/product/b1673491?utm_src=pdf-body
https://www.benchchem.com/product/b1673491?utm_src=pdf-body
https://www.benchchem.com/product/b1673491?utm_src=pdf-body
https://www.benchchem.com/product/b1673491?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Prepare an intermediate dilution by adding 10 pL of the 10 mM stock to 990 uL of the final
agueous medium (e.qg., cell culture medium). This results in a 100 uM intermediate
solution with 1% acetone.

o Further dilute this intermediate solution 1:10 in the final assay volume. For example, add
10 pL of the 100 uM intermediate solution to 90 pL of the aqueous medium in the well of a
microplate. This will result in a final concentration of 10 uM Flutianil with 0.1% acetone.

¢ Solvent Control;

o lItis imperative to include a vehicle control in all experiments. This control should contain
the same final concentration of the solvent (and surfactant, if used) as the experimental
samples.

Note: The final concentration of the organic solvent should ideally be kept below 0.5% (v/v) to
minimize any potential effects on the experimental system. Always perform a preliminary
solvent tolerance test for your specific cell line or assay.

Formulation for In Vivo (In Planta) Experimental Use

For studies on plants, Flutianil is typically applied as a foliar spray. The formulation aims to
ensure uniform coverage and adherence to the plant surface.

Experimental Protocol: Preparation of a Foliar Spray
Solution

This protocol is based on methodologies reported for testing the efficacy of Flutianil against
powdery mildew.[1]

Materials:

Flutianil (technical grade, >99% purity)

Acetone

Tween® 80

Distilled water
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e Spray bottle or atomizer
Procedure:
o Preparation of Stock Concentrate:

o Prepare a high-concentration stock solution of Flutianil in acetone. For example, dissolve
400 mg of Flutianil in 100 mL of acetone to create a 4000 mg/L stock solution.

o Preparation of the Final Spray Solution:

o To prepare a 1 L spray solution with a final Flutianil concentration of 10 mg/L, add 2.5 mL
of the 4000 mg/L stock solution to approximately 950 mL of distilled water.

o Add a surfactant to aid in dispersion and adhesion. A common concentration is 100 mg/L
of Tween® 80 (add 100 pL of pure Tween® 80 to the 1 L solution).

o Bring the final volume to 1 L with distilled water.

o Mix the solution thoroughly by inversion or with a magnetic stirrer. The final solution will be
a fine suspension or emulsion.

e Application:
o Apply the solution to the plant foliage using a fine mist sprayer to ensure even coverage.

o Prepare a control spray solution containing the same concentrations of acetone and
Tween® 80 without Flutianil.

Visualization of Proposed Mechanism of Action

The precise molecular target of Flutianil is still under investigation. However, research has
elucidated its effects on the infection process of powdery mildew fungi. Flutianil does not
inhibit the initial stages of spore germination or appressorium formation.[1][7] Its primary action
occurs after the fungus has penetrated the host cell, where it inhibits the formation and function
of the haustorium, a specialized feeding structure.[1][7][8] This leads to a disruption of nutrient
uptake from the host plant, ultimately causing the cessation of fungal growth and development.

[1]8]
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Proposed Mechanism of Flutianil on Powdery Mildew
Haustorium

Fungal Pathogen (Powdery Mildew)
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Click to download full resolution via product page

Caption: Proposed mechanism of Flutianil action on powdery mildew.

Experimental Workflow for In Vitro Formulation and
Testing
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Caption: Workflow for preparing and testing Flutianil in vitro.
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Summary of Quantitative Data

Organism/Syst

Concentration/

Parameter Effect Reference
em Value
Podosphaera
Curative Activity xanthii on 10 mg/L High efficacy [1]
cucumber
Podosphaera
] o . 100% control for
Residual Activity xanthii on 10 mg/L [1]
at least 14 days
cucumber
] Various non-
Ineffective ] .
) powdery mildew 500 mg/L No efficacy 9]
Concentration )
fungi
Acceptable Dailly = Human safety 2.4 mg/kg
Intake (ADI) assessment bw/day
Conclusion

The successful experimental application of Flutianil hinges on appropriate formulation
strategies to overcome its poor aqueous solubility. For in vitro studies, the use of a primary
organic solvent like acetone to create a stock solution, followed by careful dilution in the final
aqueous medium to a non-toxic solvent concentration, is recommended. For in vivo plant
studies, a sprayable emulsion or suspension created with an organic solvent and a surfactant
is effective. The unique mode of action of Flutianil, targeting the fungal haustorium, offers
exciting avenues for research into novel antifungal mechanisms. The protocols and data
presented here provide a solid foundation for researchers to incorporate Flutianil into their
experimental designs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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